2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole

• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (1,5-dimethylpyrazol-3-yl)-[2-(1-methylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C20H24N6O/c1-13-8-17(22-24(13)3)19(27)25-9-14-11-26(12-15(14)10-25)20-21-16-6-4-5-7-18(16)23(20)2/h4-8,14-15H,9-12H2,1-3H3
• InChI Key: DTZNFRRFLYMEKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N2CC3CN(CC3C2)C4=NC5=CC=CC=C5N4C

Description

2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole is a complex heterocyclic compound. It features a pyrazole ring, a pyrrolopyrrole moiety, and a benzodiazole structure. These structural elements are known for their significant roles in medicinal chemistry and organic synthesis due to their diverse biological activities and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole typically involves multi-step reactions. The process begins with the formation of the pyrazole ring through cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives . The pyrrolopyrrole moiety is synthesized via intramolecular cyclization of aminopyrazoles . The final step involves the coupling of the pyrazole and pyrrolopyrrole intermediates with a benzodiazole precursor under controlled conditions .

Industrial Production Methods

Industrial production of this compound may employ continuous flow synthesis techniques to enhance yield and purity. The use of heterogeneous catalysts, such as Amberlyst-70, can facilitate the cyclization reactions, offering eco-friendly and cost-effective production methods .

Chemical Reactions Analysis

Types of Reactions

2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole undergoes various chemical reactions, including:

Oxidation: The pyrazole ring can be oxidized to form pyrazolones under mild conditions.

Reduction: The benzodiazole moiety can be reduced to form dihydrobenzodiazoles using hydrogenation techniques.

Common Reagents and Conditions

Oxidation: Reagents such as bromine or hydrogen peroxide are commonly used.

Reduction: Catalysts like palladium on carbon (Pd/C) are employed for hydrogenation.

Substitution: Electrophilic reagents like halogens or nitro groups are used under acidic conditions.

Major Products

Oxidation: Pyrazolones

Reduction: Dihydrobenzodiazoles

Substitution: Halogenated or nitro-substituted benzodiazoles

Scientific Research Applications

2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its role in drug discovery, particularly in the development of novel therapeutic agents.

Industry: Utilized in the production of dyes, agrochemicals, and functional materials.

Mechanism of Action

The mechanism of action of 2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to enzymes and receptors involved in cellular processes, such as kinases and G-protein coupled receptors.

Pathways: It modulates signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

3,5-Dimethylpyrazole: Shares the pyrazole ring structure but lacks the benzodiazole and pyrrolopyrrole moieties.

Pyrazolo[1,5-a]pyrimidines: Similar in having a fused pyrazole ring but differ in the additional pyrimidine ring.

Indazoles: Contain a fused benzene and pyrazole ring but differ in the substitution pattern and additional functional groups.

Uniqueness

2-[5-(1,5-dimethyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole is unique due to its combination of three distinct heterocyclic systems, which confer a diverse range of chemical reactivity and biological activity. This structural complexity makes it a valuable compound for various scientific and industrial applications.